Cas no 2171145-40-5 (5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}furan-2-carboxylic acid)

• Product Name: 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}furan-2-carboxylic acid
• CAS No: 2171145-40-5
• MF: C₂₆H₂₆N₂O₆
• MW: 462.494447231293
• CID: 6605770
• PubChem ID: 165532211
• Update Time: 2025-05-25

5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}furan-2-carboxylic acid
• 2171145-40-5
• EN300-1575044
• 5-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}furan-2-carboxylic acid

• Inchi： 1S/C26H26N2O6/c1-2-16(13-24(29)27-14-17-11-12-23(34-17)25(30)31)28-26(32)33-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-12,16,22H,2,13-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)/t16-/m0/s1
• InChI Key： HMHVESXJKLFTPN-INIZCTEOSA-N
• SMILES： O(C(N[C@H](CC(NCC1=CC=C(C(=O)O)O1)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.17908655g/mol
• Monoisotopic Mass: 462.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 118Ų

Additional information on 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}furan-2-carboxylic acid

Comprehensive Overview of 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}furan-2-carboxylic acid (CAS No. 2171145-40-5)

5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}furan-2-carboxylic acid (CAS No. 2171145-40-5) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a furan-2-carboxylic acid backbone and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in the development of bioactive molecules. The compound’s CAS number 2171145-40-5 ensures precise identification in chemical databases, catering to researchers seeking high-purity reagents for drug discovery.

In recent years, the demand for Fmoc-protected amino acid derivatives like this compound has surged due to their role in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-amino acid applications" or "peptide synthesis intermediates," reflecting the growing interest in personalized medicine and therapeutic peptides. The furan-2-carboxylic acid moiety further enhances its utility in designing drug candidates with improved bioavailability and target specificity, aligning with trends in structure-activity relationship (SAR) studies.

The compound’s Stereochemistry (3S configuration) is another highlight, as chirality plays a pivotal role in drug efficacy. Queries such as "chiral building blocks for pharmaceuticals" or "Fmoc-protected chiral amines" often lead to this molecule, underscoring its relevance in asymmetric synthesis. Additionally, its carboxylic acid group allows for further functionalization, making it a versatile tool for conjugating peptides or modifying biomolecules—a topic frequently explored in "bioconjugation techniques" discussions.

From a synthetic perspective, CAS 2171145-40-5 is valued for its stability under SPPS conditions, a feature emphasized in searches like "Fmoc deprotection stability." The 9H-fluoren-9-ylmethoxycarbonyl group shields the amine functionality during peptide elongation, while the furan ring contributes to π-stacking interactions, a hot topic in "molecular recognition" research. These attributes position the compound as a key player in developing peptide-based therapeutics for oncology, metabolic disorders, and neurodegenerative diseases.

Environmental and safety considerations are also addressed in queries like "green chemistry in peptide synthesis." While the compound itself is not hazardous, its synthesis often aligns with sustainable practices, such as minimizing solvent waste—a priority for modern labs. The furan-2-carboxylic acid segment, derived from renewable resources, further resonates with the "biobased chemicals" trend, appealing to eco-conscious researchers.

In summary, 5-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}furan-2-carboxylic acid (CAS No. 2171145-40-5) bridges cutting-edge pharmaceutical innovation and sustainable chemistry. Its multifaceted applications—from peptide drug design to bioconjugation—ensure its prominence in scientific literature and commercial catalogs, answering the needs of a dynamic research landscape.